Cas no 2171622-90-3 (3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171622-90-3
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5602689
• PubChem ID: 165542515
• Update Time: 2025-05-20

3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1494543
• 3-[(5-chloro-2-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171622-90-3
• 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C26H23ClN2O5/c1-15-10-11-16(27)12-22(15)28-25(32)23(13-24(30)31)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IKTXXZAJRCIMQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171622-90-3)

3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171622-90-3, represents a complex molecular structure that integrates multiple functional groups, making it a promising candidate for various therapeutic applications. The presence of both 5-chloro-2-methylphenyl and (9H-fluoren-9-yl)methoxycarbonyl moieties in its backbone suggests a rich chemical diversity that could be leveraged for innovative drug design.

The synthesis and characterization of this compound have been the focus of several cutting-edge studies, particularly in the realm of medicinal chemistry. The structural motif of 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutics. Specifically, the carbamoyl and methoxycarbonyl groups contribute to the compound's ability to interact with biological targets in a highly specific manner, a feature that is essential for minimizing side effects and improving overall efficacy.

In recent years, there has been a surge in research aimed at developing small molecules that can modulate biological pathways associated with various diseases. The compound 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been explored as a potential lead compound in several preclinical studies. Its unique structural features make it an attractive candidate for further investigation, particularly in the context of targeting enzymes and receptors that play pivotal roles in diseases such as cancer, inflammation, and neurodegenerative disorders.

The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the molecular framework of this compound is particularly noteworthy. This moiety is known for its ability to enhance metabolic stability and bioavailability, which are crucial parameters for any drug candidate. Additionally, the presence of the 5-chloro-2-methylphenyl substituent suggests potential interactions with cytochrome P450 enzymes, which are key players in drug metabolism. Understanding these interactions is essential for predicting pharmacokinetic profiles and optimizing dosing regimens.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between small molecules and their biological targets with unprecedented accuracy. The compound 3-(5-chloro-2-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been subjected to molecular docking studies, which have revealed promising interactions with several protein targets. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

In addition to its potential therapeutic applications, 3-(5-chloro-2-methylphenyl)carbamoyl-3-{((9H-fluoren)-9-ylmethoxycarbonyl}amino)propanoic acid has also been explored as a building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling the creation of libraries of derivatives with tailored properties. This approach has been particularly successful in hit-to-lead optimization campaigns, where initial hits are modified to improve potency, selectivity, and pharmacokinetic profiles.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples on a larger scale. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to overcome these challenges and obtain sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacological evaluation of 3-(5-chloro-2-methylphenyl)carbamoyl-{((9H-fluoren)-9-ylmethoxycarbonyl}amino)propanoic acid has revealed several interesting properties. In vitro studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary animal models have demonstrated favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) characteristics.

The future development of this compound will likely involve further preclinical studies to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical trials. Additionally, exploring combination therapies with other drugs may enhance its efficacy and broaden its therapeutic applications.

In conclusion, 3-(5-chloro-oxygenatedmethylphenyl carbamoylamino)-{((sulfurfluorene)-sulfurmethyleneoxy)sulfurcarbonylamino}propanoic acid (CAS No. 2171622-sulfur0-sulfur3) represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in the field of pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.